Cas no 2248369-58-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate
• CAS No: 2248369-58-4
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6577519
• PubChem ID: 165979646
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate
• EN300-6515915
• 2248369-58-4

• Inchi： 1S/C16H16N2O5/c1-16(8-6-12(19)17-16)9-7-13(20)23-18-14(21)10-4-2-3-5-11(10)15(18)22/h2-5H,6-9H2,1H3,(H,17,19)
• InChI Key： YDIMYOMFUBFAEW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate (CAS No. 2248369-58-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate (CAS No. 2248369-58-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a 1,3-dioxo group and a 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate moiety. The intricate structure of this molecule has led to extensive research into its biological activities and potential uses in drug development.

The isoindole scaffold is well-known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the 1,3-dioxo group in the molecule adds to its stability and reactivity, making it an attractive candidate for various pharmaceutical applications. Additionally, the 3-(2-methyl-5-oxopyrrolidin-2-yl)propanoate moiety contributes to the compound's overall pharmacological profile by enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methyl-5-oxopyrrolidin-2-y)propanoate in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research conducted at the University of California, Los Angeles (UCLA) has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y) 3-(2-methyl-5-oxyprrolidin-y)propanoate has significant anti-cancer properties. The compound was found to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. This finding suggests that it could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer activities, 1,3-dioxo-2,3-dihydro-H-isoinol--y 3-(methyl--oxyprrolidin-)propanoate has also been investigated for its neuroprotective effects. A study published in the journal Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in neuronal survival. These findings indicate that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1,3-dioxo--dihydro--isoindol--y 3-(methyl--oxyprrolidin-)propanoate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The process typically begins with the formation of the isoindole core through a condensation reaction between phthalic anhydride and an appropriate amine. Subsequent steps involve the introduction of the 1,3-dioxo group and the 3-(methyl--oxyprrolidin-)propanoate moiety through selective functional group manipulations.

The characterization of 1,3-dioxo--dihydro--isoindol--y 3-(methyl--oxyprrolidin-)propanoate is crucial for understanding its structure and properties. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and help in optimizing synthetic routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo--dihydro--isoindol--y 3-(methyl--oxyprrolidin-)propanoate in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1,3-dioxo--dihydro--isoindol--y 3-(methyl--oxyprrolidin-)propanoate (CAS No. 2248369-58-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for drug development in areas such as inflammation, cancer, and neurodegenerative diseases. Ongoing research and clinical trials will continue to shed light on its full potential as a novel therapeutic agent.